Cas no 22917-75-5 (2,4(1H,3H)-Pyrimidinedione,1,1'-(1,3-propanediyl)bis[5-methyl-)

2,4(1H,3H)-Pyrimidinedione,1,1'-(1,3-propanediyl)bis[5-methyl- structure
22917-75-5 structure
Product Name:2,4(1H,3H)-Pyrimidinedione,1,1'-(1,3-propanediyl)bis[5-methyl-
CAS No:22917-75-5
MF:C13H16N4O4
MW:292.290542602539
CID:276833
PubChem ID:89902
Update Time:2025-04-19

2,4(1H,3H)-Pyrimidinedione,1,1'-(1,3-propanediyl)bis[5-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,1'-Trimethylenebis(thymine)
    • 1,1'-Propane-1,3-diylbis(5-methylpyrimidine-2,4(1H,3H)-dione)
    • 5-methyl-1-[3-(5-methyl-2,4-dioxopyrimidin-1-yl)propyl]pyrimidine-2,4-dione
    • 2,4(1H,3H)-Pyrimidinedione, 1,1'-(1,3-propanediyl)bis[5-methyl-
    • DTXSID20945601
    • 1,1'-(Propane-1,3-diyl)bis(4-hydroxy-5-methylpyrimidin-2(1H)-one)
    • Thymine, 1,1'-trimethylenedi-
    • 1,1'-(1,3-Propanediyl)dithymine
    • CHEMBL2337545
    • 1,1'-Trimethylene-Bis(Thymine)
    • 2,4(1H,3H)-Pyrimidinedione, 1,1'-(1,3-propanediyl)bis*5-methyl-
    • BMRBWWWZFYXCDX-UHFFFAOYSA-N
    • 22917-75-5
    • 2,4(1H,3H)-Pyrimidinedione, 1,1'-(1,3-propanediyl)bis(5-methyl-
    • SCHEMBL15110503
    • 2,4(1H,3H)-Pyrimidinedione,1,1'-(1,3-propanediyl)bis[5-methyl-
    • Inchi: 1S/C13H16N4O4/c1-8-6-16(12(20)14-10(8)18)4-3-5-17-7-9(2)11(19)15-13(17)21/h6-7H,3-5H2,1-2H3,(H,14,18,20)(H,15,19,21)
    • InChI Key: BMRBWWWZFYXCDX-UHFFFAOYSA-N
    • SMILES: O=C1NC(C(C)=CN1CCCN1C(NC(C(C)=C1)=O)=O)=O

Computed Properties

  • Exact Mass: 292.11728
  • Monoisotopic Mass: 292.11715500g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 529
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 98.8Ų

Experimental Properties

  • PSA: 98.82

2,4(1H,3H)-Pyrimidinedione,1,1'-(1,3-propanediyl)bis[5-methyl- Related Literature

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.